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BMVC Reviewer Comment Response Center

This guide provides researchers with a structured approach to handling reviewer comments for
the British Machine Vision Conference (BMVC), with a special focus on the format for recent
conference iterations.

Frequently Asked Questions (FAQs)

Q1: I've received my reviews for BMVC 2025. Where do | submit my rebuttal?

A: For BMVC 2025, there is no rebuttal period.[1][2][3] This is a significant change from some
previous years. The reviews are intended to evaluate the paper as it was submitted, and
reviewers are instructed not to request revisions or additional experiments.[1][2] The final
decision will be made by the Area Chairs based on the submitted paper and the reviewers'
assessments.

Q2: If there's no rebuttal, what is the purpose of the reviewer comments?
A: The comments serve two primary purposes:

o To Inform the Area Chair (AC): The reviews, along with a meta-review from the AC, are the
most critical part of the decision-making process.[2] They help the AC understand the
paper's strengths and weaknesses and justify the final recommendation.[2]

» To Provide Feedback: The feedback is valuable for improving your work. Even if the paper is
accepted, the comments can provide insights for the camera-ready version. If the paper is
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rejected, this feedback is crucial for strengthening the paper for a future submission to
another venue.

Q3: How should | systematically analyze the reviewer feedback I've received?

A: A structured analysis is the best approach. You should categorize each comment to
understand the overall sentiment and identify the most critical issues. This process helps in
planning revisions for a future submission. Be polite and respectful in your internal analysis;
avoid becoming defensive, as this can cloud your judgment.[4]

Q4: Areviewer seems to have misunderstood a key aspect of my methodology. What can | do?

A: While you cannot directly correct this misunderstanding for the current BMVC review cycle
due to the absence of a rebuttal, this is a critical piece of feedback. It indicates that the
explanation in your paper was not as clear as it could have been. Acknowledge that if a
reviewer misunderstood your work, the presentation may be the cause.[4] For future
submissions, you should focus on clarifying that specific section of the paper.

Q5: The reviews for my paper are conflicting. How is a decision reached in this case?

A: It is the Area Chair's responsibility to reconcile conflicting reviews. The AC will facilitate a
discussion among the reviewers to reach a consensus.[2] The AC's meta-review is crucial here,
as it will weigh the arguments from the different reviews and justify the final decision to either
accept or reject the paper.[2]

Q6: What were the rebuttal guidelines for past BMVC conferences?

A: For context, BMVC 2023 had an optional rebuttal.[5] Authors could submit a one-page PDF
or a 4000-character text response to address factual errors or supply additional information
requested by reviewers.[5] The guidelines explicitly stated that the rebuttal was not for adding
new contributions or experiments that were not in the original submission.[5] BMVC 2021 had
an even more involved process with a two-week rebuttal and revision phase where authors
could submit a revised paper with an extra page.[6]

Troubleshooting and Guides
Guide 1: Categorizing Reviewer Comments
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Even without a formal rebuttal, it is essential to process reviewer feedback systematically. This
helps in understanding the core issues and prioritizing changes for future submissions. Use a
table to organize all comments.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Actionable Plan
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results to the
experiments

section.

Guide 2: Evaluating Comments on Experimental
Protocols

Reviewer comments often focus on the experimental methodology. Use the following checklist
to assess these points:

o [] Baselines: Have reviewers suggested relevant baseline methods that you missed?

o [] Datasets: Are the datasets used for evaluation considered standard in the field? Have
reviewers pointed out any biases or limitations?

e [] Metrics: Are the evaluation metrics appropriate for the task? Have reviewers suggested
more insightful metrics?

o [] Ablation Studies: Is your ablation study comprehensive? Does it convincingly demonstrate
the contribution of each component of your proposed method?

e [] Reproducibility: Have reviewers asked for more details about hyperparameters,
implementation, or code? A lack of these details can be a significant concern.

 [] Statistical Significance: Are your claims of improvement backed by statistical tests if the
margins are small?

Workflow Visualizations

The following diagram illustrates the logical workflow for an author after receiving BMVC
reviews in a year with no rebuttal period.
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BMVC Decision Process (No Rebuttal)
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Caption: Author workflow for handling BMVC reviews without a rebuttal period.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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